Cas no 387845-40-1 (tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate
• CAS No: 387845-40-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 4761099
• PubChem ID: 88171806
• Update Time: 2025-10-30

tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-(1-formylcyclopropyl)-N-methylcarbamate
• tert-butyl 1-(formyl)cyclopropyl(methyl)carbamate
• tert-butyl 1-formylcyclopropyl(methyl)carbamate
• tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate

• Inchi： 1S/C10H17NO3/c1-9(2,3)14-8(13)11(4)10(7-12)5-6-10/h7H,5-6H2,1-4H3
• InChI Key： DGKXCTZLDVTPPL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1(C=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate

tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate: A Comprehensive Overview

The compound with CAS No. 387845-40-1, known as tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a tert-butyl group with a cyclopropyl ring and a formyl substituent, making it a valuable component in various chemical reactions and applications. Recent studies have highlighted its potential in drug discovery, polymer synthesis, and as a precursor for advanced materials.

tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate exhibits a range of intriguing physical and chemical properties. Its molecular structure, characterized by the presence of a cyclopropane ring, contributes to its high stability and reactivity under specific conditions. The formyl group attached to the cyclopropane ring plays a crucial role in determining the compound's reactivity, particularly in nucleophilic and electrophilic reactions. Recent research has demonstrated that this compound can undergo selective transformations, such as cyclopropane opening reactions, which are highly valuable in organic synthesis.

The synthesis of tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate involves a multi-step process that typically begins with the preparation of the cyclopropane precursor. One common approach involves the use of alkenes or alkynes in conjunction with transition metal catalysts to form the cyclopropane ring. The subsequent functionalization of the ring with the formyl group and the tert-butyl substituent is achieved through carefully controlled reactions, often involving organometallic reagents or enzymatic catalysis. These methods have been optimized in recent years to improve yield and selectivity, making this compound more accessible for large-scale applications.

In terms of applications, tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate has shown promise in several areas. In drug discovery, its unique structure makes it an ideal candidate for exploring novel bioactive compounds. Researchers have reported that this compound exhibits moderate activity against certain enzymes, suggesting its potential as a lead molecule for developing new therapeutic agents. Additionally, its ability to participate in polymerization reactions has led to its use in creating advanced polymers with tailored mechanical and thermal properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Using state-of-the-art quantum mechanical calculations, scientists have been able to predict the electronic structure and reactivity profiles of tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate with unprecedented accuracy. These insights have paved the way for more efficient synthetic routes and novel applications.

Moreover, the environmental impact of this compound has been a topic of interest in recent studies. Researchers have investigated its biodegradation pathways under various conditions and found that it exhibits moderate biodegradability, making it suitable for use in eco-friendly chemical processes. This aligns with the growing demand for sustainable chemistry practices in industries worldwide.

In conclusion, tert-butyl N-(1-formylcyclopropyl)-N-methylcarbamate is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future chemical innovations. As research continues to uncover new facets of this molecule's properties and applications, it is poised to make significant contributions to both academic and industrial sectors.